Cas no 55735-65-4 (Benzenesulfonic acid, 3-nitro-, phenylmethyl ester)
55735-65-4 structure
Product Name:Benzenesulfonic acid, 3-nitro-, phenylmethyl ester
CAS No:55735-65-4
MF:C13H11NO5S
MW:293.295142412186
CID:351025
PubChem ID:13691870
Update Time:2025-04-19
Benzenesulfonic acid, 3-nitro-, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid, 3-nitro-, phenylmethyl ester
- benzyl 3-nitrobenzenesulfonate
- Benzyl 3-nitrobenzene-1-sulfonate
- DTXSID80546830
- 55735-65-4
-
- Inchi: 1S/C13H11NO5S/c15-14(16)12-7-4-8-13(9-12)20(17,18)19-10-11-5-2-1-3-6-11/h1-9H,10H2
- InChI Key: RCKIDLRLVFPNBK-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C=1)[N+](=O)[O-])(=O)(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 293.03583
- Monoisotopic Mass: 293.03579362g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 419
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 97.6Ų
Experimental Properties
- PSA: 86.51
Benzenesulfonic acid, 3-nitro-, phenylmethyl ester Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
55735-65-4 (Benzenesulfonic acid, 3-nitro-, phenylmethyl ester) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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